molecular formula C17H19NO3S B226291 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

Cat. No. B226291
M. Wt: 317.4 g/mol
InChI Key: UFTUPJWINGJRCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline, also known as MMTQ, is a synthetic compound that belongs to the class of quinoline derivatives. MMTQ has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the inhibition of multiple signaling pathways involved in tumor growth and metastasis. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been found to inhibit the expression of various oncogenes, including c-Myc and Bcl-2, and induce the expression of tumor suppressor genes, such as p53. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix and tumor invasion.
Biochemical and Physiological Effects:
Apart from its antitumor activity, 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been found to exhibit anti-inflammatory and antimicrobial properties. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to exhibit antibacterial activity against various Gram-positive and Gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is its low toxicity, which makes it a promising candidate for further development as an antitumor agent. However, the solubility of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline in water is limited, which can pose a challenge for its use in in vitro and in vivo experiments. Additionally, the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is not fully understood, which warrants further investigation.

Future Directions

There are several future directions for the research on 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. One direction is to investigate the potential of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline as a combination therapy with other antitumor agents. Another direction is to explore the use of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline as a therapeutic agent for other diseases, such as inflammatory and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline and its potential side effects.

Synthesis Methods

The synthesis of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the condensation of 4-methoxy-3-methylbenzaldehyde with 2-aminobenzylamine, followed by the reaction with methanesulfonyl chloride. The final product is obtained by hydrogenation of the resulting intermediate.

Scientific Research Applications

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential as an antitumor agent. Studies have shown that 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline exhibits cytotoxic effects on various cancer cell lines, including breast, prostate, and lung cancer cells. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest.

properties

Product Name

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

Molecular Formula

C17H19NO3S

Molecular Weight

317.4 g/mol

IUPAC Name

1-(4-methoxy-3-methylphenyl)sulfonyl-3,4-dihydro-2H-quinoline

InChI

InChI=1S/C17H19NO3S/c1-13-12-15(9-10-17(13)21-2)22(19,20)18-11-5-7-14-6-3-4-8-16(14)18/h3-4,6,8-10,12H,5,7,11H2,1-2H3

InChI Key

UFTUPJWINGJRCH-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)OC

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.